Cas no 568574-34-5 (2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 568574-34-5
• MF: C₂₁H₁₉F₃N₂O₃
• MW: 404.382375955582
• CID: 5791656
• PubChem ID: 2446453
• Update Time: 2025-06-10

2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(trifluoromethyl)phenyl]prop-2-enamide
• 568574-34-5
• Z44327268
• EN300-26583539
• (Z)-2-Cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(trifluoromethyl)phenyl]prop-2-enamide

• Inchi： 1S/C21H19F3N2O3/c1-28-18-8-7-14(11-19(18)29-2)9-10-26-20(27)16(13-25)12-15-5-3-4-6-17(15)21(22,23)24/h3-8,11-12H,9-10H2,1-2H3,(H,26,27)/b16-12-
• InChI Key： PVOXTGRRPWGABZ-VBKFSLOCSA-N
• SMILES： FC(C1C=CC=CC=1/C=C(/C#N)\C(NCCC1C=CC(=C(C=1)OC)OC)=O)(F)F

Computed Properties

• Exact Mass: 404.13477696g/mol
• Monoisotopic Mass: 404.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(trifluoromethyl)phenyl]prop-2-enamide

Comprehensive Overview of 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(trifluoromethyl)phenyl]prop-2-enamide (CAS 568574-34-5)

The compound 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(trifluoromethyl)phenyl]prop-2-enamide (CAS 568574-34-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a trifluoromethylphenyl moiety, and a dimethoxyphenyl ethylamine backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, given its ability to interact with multiple biological targets.

In recent years, the demand for fluorinated compounds like this one has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group, in particular, is a hotspot in drug discovery, as it often improves lipophilicity and binding affinity. This aligns with the growing trend of precision medicine and targeted therapies, where molecules with specific functional groups are designed to minimize off-target effects. Users searching for "fluorinated drug candidates 2024" or "kinase inhibitors with trifluoromethyl groups" will find this compound highly relevant.

The dimethoxyphenyl segment of the molecule is another critical feature, as it is commonly found in neurologically active compounds. This has led to speculation about its potential applications in neurodegenerative disease research, a topic frequently queried in scientific databases. Additionally, the cyano group’s role in hydrogen bonding and its electron-withdrawing properties make this compound a subject of interest for medicinal chemistry enthusiasts exploring "cyano-containing bioactive molecules."

From a synthetic perspective, CAS 568574-34-5 exemplifies modern multi-step organic synthesis techniques. Its preparation likely involves Pd-catalyzed cross-coupling or Michael addition reactions, which are widely discussed in academic circles. Queries such as "synthesis of enamide derivatives" or "building blocks for drug discovery" often highlight the importance of such methodologies. This compound’s structural complexity also makes it a valuable case study for computational chemistry and molecular docking simulations.

Beyond pharmaceuticals, 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(trifluoromethyl)phenyl]prop-2-enamide may have applications in agrochemical innovation. The trifluoromethyl group is a key component in many herbicides and pesticides, driving searches like "novel agrochemical scaffolds 2024." Its potential to act as a plant growth regulator or pest control agent is an area ripe for exploration, particularly as the agricultural sector seeks eco-friendly solutions.

In conclusion, CAS 568574-34-5 represents a fascinating intersection of medicinal chemistry, agrochemical research, and advanced synthetic techniques. Its multifaceted properties cater to trending topics like fluorinated drug design, neuroactive compounds, and sustainable agriculture, making it a compound worth watching in the coming years. For researchers and industry professionals, this molecule offers a wealth of opportunities to address some of today’s most pressing scientific challenges.